Cas no 581782-17-4 (2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide)

• Product Name: 2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide
• CAS No: 581782-17-4
• MF: C₁₄H₁₃N₅O₃S
• MW: 331.3513
• MDL: MFCD03374940
• CID: 1609112
• Update Time: 2025-06-09

2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(4-{[(4-methylpyrimidin-2-yl)amino]-sulfonyl}phenyl)acetamide
• IVK/8195223
• 2-cyano-N-(4-{[(4-methylpyrimidin-2-yl)amino]sulfonyl}phenyl)acetamide
• 2-cyano-N-[4-[(4-methyl-2-pyrimidinyl)sulfamoyl]phenyl]acetamide
• 2-cyano-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• 2-cyano-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]ethanamide
• Acetamide, 2-cyano-N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• 2-Cyano-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide
• 2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide

• MDL： MFCD03374940
• Inchi： InChI=1S/C14H13N5O3S/c1-10-7-9-16-14(17-10)19-23(21,22)12-4-2-11(3-5-12)18-13(20)6-8-15/h2-5,7,9H,6H2,1H3,(H,18,20)(H,16,17,19)
• InChI Key： SVNNOIOVSCNOFU-UHFFFAOYSA-N
• SMILES： CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide

2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide

The compound 581782-17-4, also known as 2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug design, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of 581782-17-4 is characterized by a cyano group attached to an acetamide moiety, which is further connected to a phenyl ring substituted with a sulfonamide group. The sulfonamide group itself is linked to a 4-methylpyrimidine ring, creating a complex yet functionalizable framework. This architecture allows for extensive chemical modification, making it a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 581782-17-4 through multi-step reactions involving coupling reagents and transition metal catalysts. These methods have improved the yield and purity of the compound, facilitating its use in large-scale applications. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for use in harsh chemical environments.

In terms of biological activity, 581782-17-4 has shown promise as a potential inhibitor of key enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting its potential as a lead compound for drug development. Furthermore, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for targeted drug delivery systems.

The application of 581782-17-4 extends beyond pharmacology into materials science, where it serves as a precursor for the synthesis of advanced polymers and hybrid materials. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting polymers and conductive films.

Recent research has also explored the use of 581782-17-4 in catalysis, where it acts as a ligand in transition metal complexes, enhancing their catalytic efficiency in various organic transformations. This dual functionality—simultaneously acting as both a substrate and a catalyst—underscores its versatility and broad applicability across multiple disciplines.

In conclusion, 581782-17-4, or 2-Cyano-N-(4-{(4-methylpyrimidin-2-yl)amino-sulfonyl}phenyl)acetamide, represents a cutting-edge compound with multifaceted applications in modern chemistry. Its structural complexity, combined with its functional versatility, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.